Cas no 10250-52-9 (1,1-Diiodopropane)

• Product Name: 1,1-Diiodopropane
• CAS No: 10250-52-9
• MF: C₃H₆I₂
• MW: 295.888685703278
• CID: 2623351
• PubChem ID: 11254924
• Update Time: 2025-05-20

1,1-Diiodopropane Chemical and Physical Properties

Names and Identifiers

• 1,1-diiodopropane
• Propylidene diiodide
• Propylidene iodide
• EN300-7570190
• DTXCID30411125
• 10250-52-9
• Q161289
• DTXSID40460306
• SCHEMBL99031
• 1,1-Diiodopropane

• Inchi： 1S/C3H6I2/c1-2-3(4)5/h3H,2H2,1H3
• InChI Key： GELJRMXFVDEVLN-UHFFFAOYSA-N
• SMILES： IC(CC)I

Computed Properties

• Exact Mass: 295.85590Da
• Monoisotopic Mass: 295.85590Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 18.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 2.4760
• Melting Point: -16.49°C (estimate)
• Boiling Point: 239.33°C (estimate)
• Refractive Index: 1.6160

Additional information on 1,1-Diiodopropane

Introduction to 1,1-Diiodopropane (CAS No. 10250-52-9)

1,1-Diiodopropane, also known by its CAS registry number CAS No. 10250-52-9, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of propane, with two iodine atoms attached to the first carbon atom. Its molecular formula is C3H6I2, and it exists as a colorless liquid under standard conditions. The compound is widely used as an intermediate in various chemical reactions, particularly in the synthesis of organoiodine compounds and in the preparation of other organic molecules.

The synthesis of 1,1-Diiodopropane can be achieved through several methods. One common approach involves the reaction of propane with iodine in the presence of a catalyst, such as red phosphorus or mercuric oxide. This reaction typically occurs under controlled conditions to ensure optimal yield and purity. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound, making it more accessible for large-scale applications.

In terms of applications, 1,1-Diiodopropane plays a crucial role in organic synthesis. It is often used as an iodinating agent due to its ability to transfer iodine atoms to other molecules during reactions. This property makes it invaluable in the preparation of biologically active compounds and pharmaceutical intermediates. For instance, it has been employed in the synthesis of antiviral agents and anticancer drugs, where precise control over iodination is essential.

Recent research has highlighted the potential of 1,1-Diiodopropane in materials science. Scientists have explored its use in the preparation of advanced materials such as polymeric iodine-containing compounds and functionalized surfaces. These materials exhibit unique properties, including enhanced electrical conductivity and improved mechanical stability, which make them suitable for applications in electronics and biomedical devices.

The study of 1,1-Diiodopropane has also extended into environmental chemistry. Researchers have investigated its behavior under various environmental conditions to assess its potential impact on ecosystems. Findings indicate that while the compound is stable under normal conditions, it can undergo degradation under specific environmental stressors such as UV light or microbial activity.

In conclusion, 1,1-Diiodopropane (CAS No. 10250-52-9) is a versatile compound with a wide range of applications across multiple disciplines. Its role as an intermediate in organic synthesis and its potential in materials science underscore its importance in modern chemistry. As research continues to uncover new uses and properties of this compound, it is expected to play an even greater role in advancing scientific and technological innovations.